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Compound of Interest

Compound Name: 12-Hydroxynevirapine

Cat. No.: B042632 Get Quote

These application notes provide detailed methodologies for the quantitative analysis of 12-
Hydroxynevirapine, a primary metabolite of the anti-HIV drug Nevirapine, in biological

matrices. The following protocols are intended for researchers, scientists, and drug

development professionals.

Introduction
12-Hydroxynevirapine is a metabolite of Nevirapine, formed by the oxidation of the methyl

group.[1] Accurate quantification of this metabolite is crucial for pharmacokinetic studies,

therapeutic drug monitoring, and metabolic profiling. The methods outlined below describe

validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) and high-

performance liquid chromatography (HPLC) techniques for the determination of 12-
Hydroxynevirapine in biological samples.

Analytical Methods
A sensitive and specific liquid chromatography/tandem mass spectrometry (LC-MS/MS)

method has been developed for the simultaneous quantification of nevirapine and its five

metabolites, including 12-Hydroxynevirapine, in baboon serum.[2] Additionally, HPLC

methods developed for Nevirapine can be adapted for the quantification of its hydroxylated

metabolites.
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Method 1: LC-MS/MS for 12-Hydroxynevirapine
Quantification in Serum
This method provides high sensitivity and specificity for the simultaneous determination of

Nevirapine and its metabolites.

Quantitative Data Summary

Paramete
r

12-
Hydroxyn
evirapine

Nevirapin
e

2-OHNVP 3-OHNVP 8-OHNVP 4-CANVP

LLOQ

(ng/mL)
1.0 1.0 1.0 1.0 1.0 5.0

Within-run

Precision

(%)

< 14 < 14 < 14 < 14 < 14 < 14

Between-

run

Precision

(%)

< 14 < 14 < 14 < 14 < 14 < 14

Accuracy

(%)
93-114 93-114 93-115.8 93-114 93-114 93-114

Data sourced from a study in baboon serum.[2]

Experimental Protocol

1. Sample Preparation: Liquid-Liquid Extraction

A liquid-liquid extraction process is employed to isolate the analytes from the serum matrix.

Workflow Diagram:
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Start: Serum Sample (100 µL)

Add Internal Standard (e.g., Hesperetin)

Add Ethyl Acetate

Vortex Mix

Centrifuge

Separate Organic Layer

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject into LC-MS/MS

 

Start: Plasma Sample

Add Precipitating Agent (e.g., Acetonitrile)

Vortex Mix

Centrifuge (e.g., 10 min at 7852 x g)

Transfer Supernatant

Evaporate to Dryness (optional, for concentration)

Reconstitute in Mobile Phase

Inject into HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042632#analytical-methods-for-12-
hydroxynevirapine-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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